Cas no 1095545-12-2 (3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride)
![3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride structure](https://ossimg.kuujia.com/scimg/1096000/1095545-12-2x500.png)
1095545-12-2 structure
Product Name:3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
CAS No:1095545-12-2
MF:C11H13ClF3N
MW:251.675832509995
MDL:MFCD03701254
CID:1188054
PubChem ID:17749751
Update Time:2024-11-03
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE HYDROCHLORIDE
- AGN-PC-01LQNM
- SureCN4573167
- CTK7B6647
- 3AAX-Q07-1
- AG-A-55587
- PB20835
- KB-27217
- FT-0689286
- 3-(4-Trifluoromethylphenyl)pyrrolidine hydrochloride
- 3-[4-(Trifluoromethyl)phenyl]-pyrrolidine hydrochloride
- 3-[4-(trifluoromethyl)phenyl]pyrrolidine
- hydrochloride
- SZXUAAODEDSBMB-UHFFFAOYSA-N
- 3-[4-(Trifluoromethyl)phenyl]pyrrolidine HCl
- 1095545-12-2
- 3-(4-(Trifluoromethyl)Phenyl)PyrrolidineHydrochloride
- MFCD03701254
- CS-0051562
- AKOS025146587
- AS-33412
- 3-(4-(trifluoromethyl)phenyl)pyrrolidine HCl
- 3-[4-(trifluoromethyl)phenyl]pyrrolidine;hydrochloride
- A895009
- VTB54512
- SCHEMBL4573167
- 3-(4-(Trifluoromethyl)Phenyl)Pyrrolidine Hydrochloride
- 3-(4-Trifluoromethylphenyl)pyrrolidine HCl
- SY097568
- DB-031566
- (S)-3-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
- 3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
-
- MDL： MFCD03701254
- Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9;/h1-4,9,15H,5-7H2;1H
- InChI Key： SZXUAAODEDSBMB-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=CC(=CC=1)C1CNCC1)(F)F
Computed Properties
- Exact Mass: 251.0688616g/mol
- Monoisotopic Mass: 251.0688616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Melting Point: 72-75℃
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006248-1g |
3-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride |
1095545-12-2 | 95% | 1g |
$550.00 | 2023-09-04 | |
| Alichem | A109006248-5g |
3-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride |
1095545-12-2 | 95% | 5g |
$1750.00 | 2023-09-04 | |
| TRC | T897438-10mg |
3-[4-(Trifluoromethyl)phenyl]-pyrrolidine Hydrochloride |
1095545-12-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897438-50mg |
3-[4-(Trifluoromethyl)phenyl]-pyrrolidine Hydrochloride |
1095545-12-2 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T897438-100mg |
3-[4-(Trifluoromethyl)phenyl]-pyrrolidine Hydrochloride |
1095545-12-2 | 100mg |
$ 160.00 | 2022-06-02 | ||
| Chemenu | CM105696-1g |
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride |
1095545-12-2 | 95+% | 1g |
$385 | 2021-08-06 | |
| Chemenu | CM105696-5g |
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride |
1095545-12-2 | 95+% | 5g |
$1265 | 2021-08-06 | |
| Apollo Scientific | PC449023-1g |
3-(4-Trifluoromethylphenyl)pyrrolidine hydrochloride |
1095545-12-2 | 1g |
£798.00 | 2023-09-02 | ||
| abcr | AB453252-250 mg |
3-[4-(Trifluoromethyl)phenyl]pyrrolidine HCl; . |
1095545-12-2 | 250mg |
€370.50 | 2023-04-22 | ||
| abcr | AB453252-1 g |
3-[4-(Trifluoromethyl)phenyl]pyrrolidine HCl; . |
1095545-12-2 | 1g |
€845.80 | 2023-04-22 |
3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1095545-12-2 (3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride) Related Products
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